Cas no 125151-62-4 (Benzene,1-ethynyl-4-(undecyloxy)-)
125151-62-4 structure
Product Name:Benzene,1-ethynyl-4-(undecyloxy)-
CAS No:125151-62-4
MF:C18H26O
MW:258.398445606232
CID:103613
PubChem ID:14549127
Update Time:2025-04-18
Benzene,1-ethynyl-4-(undecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethynyl-4-(undecyloxy)-
- 1-decoxy-4-ethynylbenzene
- 1-DECYLOXY-4-ETHYNYL-BENZENE
- p-undecyloxyphenylacetylene
- 125151-62-4
- 1-decyloxy-4-ethynylbenzene
- 1-(decyloxy)-4-ethynylbenzene
- SCHEMBL4748828
- DTXSID60561546
-
- Inchi: 1S/C18H26O/c1-3-5-6-7-8-9-10-11-16-19-18-14-12-17(4-2)13-15-18/h2,12-15H,3,5-11,16H2,1H3
- InChI Key: URRNONKKPITKPN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#C)=CC=1)CCCCCCCCCC
Computed Properties
- Exact Mass: 258.19800
- Monoisotopic Mass: 258.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.93
- Boiling Point: 354.1°C at 760 mmHg
- Flash Point: 165°C
- Refractive Index: 1.501
- PSA: 9.23000
- LogP: 5.18740
Benzene,1-ethynyl-4-(undecyloxy)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
125151-62-4 (Benzene,1-ethynyl-4-(undecyloxy)-) Related Products
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